Cas no 1006464-13-6 (1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-4-amine)
1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-4-amine Chemical and Physical Properties
Names and Identifiers
-
- [3,4'-Bi-1H-pyrazol]-4-amine, 1,1'-dimethyl-
- 1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-4-amine
-
- Inchi: 1S/C8H11N5/c1-12-4-6(3-10-12)8-7(9)5-13(2)11-8/h3-5H,9H2,1-2H3
- InChI Key: FAQUMSXOXGLUNI-UHFFFAOYSA-N
- SMILES: N1(C)C=C(N)C(C2=CN(C)N=C2)=N1
1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-178977-0.1g |
1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-4-amine |
1006464-13-6 | 0.1g |
$956.0 | 2023-09-19 | ||
| Enamine | EN300-178977-0.25g |
1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-4-amine |
1006464-13-6 | 0.25g |
$999.0 | 2023-09-19 | ||
| Enamine | EN300-178977-0.5g |
1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-4-amine |
1006464-13-6 | 0.5g |
$1043.0 | 2023-09-19 | ||
| Enamine | EN300-178977-1.0g |
1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-4-amine |
1006464-13-6 | 1g |
$1086.0 | 2023-06-08 | ||
| Enamine | EN300-178977-2.5g |
1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-4-amine |
1006464-13-6 | 2.5g |
$2127.0 | 2023-09-19 | ||
| Enamine | EN300-178977-5.0g |
1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-4-amine |
1006464-13-6 | 5g |
$3147.0 | 2023-06-08 | ||
| Enamine | EN300-178977-10.0g |
1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-4-amine |
1006464-13-6 | 10g |
$4667.0 | 2023-06-08 | ||
| Enamine | EN300-178977-0.05g |
1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-4-amine |
1006464-13-6 | 0.05g |
$912.0 | 2023-09-19 | ||
| Ambeed | A1062337-1g |
1-Methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-4-amine |
1006464-13-6 | 95% | 1g |
$713.0 | 2024-04-26 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01025990-1g |
1-Methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-4-amine |
1006464-13-6 | 95% | 1g |
¥4893.0 | 2023-02-27 |
1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-4-amine Related Literature
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
Additional information on 1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-4-amine
Introduction to 1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-4-amine (CAS No. 1006464-13-6) and Its Emerging Applications in Chemical Biology
The compound 1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-4-amine, identified by the CAS number 1006464-13-6, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic derivative belongs to the pyrazole class, a scaffold renowned for its versatility and biological activity. The structural features of this compound, particularly its dual pyrazole rings and methyl substituents, contribute to its unique chemical properties and make it a promising candidate for further exploration in drug discovery and therapeutic development.
Pyrazole derivatives have long been recognized for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of multiple nitrogen atoms in the pyrazole ring system enhances its ability to interact with biological targets, making it an attractive motif for medicinal chemists. In the case of 1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-4-amine, the introduction of methyl groups at strategic positions further modulates its pharmacokinetic and pharmacodynamic profiles, potentially enhancing both potency and selectivity.
Recent advancements in computational chemistry and structure-based drug design have enabled researchers to more effectively predict and optimize the biological activity of pyrazole derivatives. By leveraging high-throughput screening and molecular docking techniques, scientists have been able to identify novel compounds with enhanced therapeutic potential. The dual pyrazole core of 1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-4-amine offers multiple binding sites that can be exploited to develop molecules with improved binding affinity and reduced off-target effects.
One of the most compelling aspects of this compound is its potential application in the development of targeted therapies for complex diseases such as cancer. Pyrazole derivatives have shown promise as inhibitors of kinases and other enzymes involved in tumor growth and progression. The unique structural features of 1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-4-amine may allow it to selectively inhibit specific pathways while minimizing toxicity to healthy cells. This selective targeting is a critical factor in the development of effective anticancer agents.
Furthermore, the compound's ability to cross the blood-brain barrier has garnered interest from researchers studying neurological disorders. Pyrazole derivatives have demonstrated neuroprotective effects in preclinical models, suggesting their potential use in treating conditions such as Alzheimer's disease and Parkinson's disease. The dual pyrazole system may enhance penetration into the central nervous system, making it a viable candidate for drug development in neurological applications.
The synthesis of 1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-4-amino presents an intriguing challenge due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as multi-step organic synthesis, coupled with modern catalytic processes, have enabled researchers to produce this compound in sufficient quantities for detailed biological evaluation.
In conclusion, 1-methyl-3-(1-methyl-hypothetical)-hypothetical represents a promising therapeutic agent with diverse applications in chemical biology and medicine. Its unique structural features, combined with recent advancements in drug discovery technologies, position it as a valuable tool for developing novel treatments for various diseases. As research continues to uncover new biological functions and mechanisms, compounds like this are likely to play an increasingly important role in addressing some of the most pressing challenges in human health.
1006464-13-6 (1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-4-amine) Related Products
- 216854-38-5(1-methyl-3-phenyl-1H-pyrazol-4-amine)
- 896467-65-5(1H,1'H-3,4'-Bipyrazol-4-amine)
- 1006476-02-3(1'-Methyl-1H,1'H-3,4'-bipyrazole)
- 1159918-64-5(3,5-bis(1-methyl-1H-pyrazol-4-yl)-1H-pyrazole)
- 873581-65-8(1H-Pyrazol-4-amine, N,1-dimethyl-3-phenyl-)
- 124292-71-3(1H-Pyrazol-4-amine, 1,5-dimethyl-3-phenyl-)
- 63203-97-4(1H-PYRAZOL-4-AMINE, 1,3-DIMETHYL-5-PHENYL-)
- 40697-42-5(1H-PYRAZOL-4-AMINE, 1-METHYL-3,5-DIPHENYL-)
- 2260937-08-2(3,4′-Bi-1H-pyrazole, 1-methyl-, hydrochloride (1:2))
- 2107770-53-4(5-(1,3-dimethyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazol-4-amine)